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Compound of Interest

Compound Name: Benzyl acrylate

Cat. No.: B108390

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the health and safety considerations
essential for the proper handling of benzyl acrylate in a laboratory setting. By consolidating
critical data on its properties, outlining detailed procedural protocols, and visualizing safety
workflows, this document aims to equip researchers with the knowledge necessary to mitigate
risks and ensure a safe working environment.

Section 1: Understanding the Hazard Profile of
Benzyl Acrylate

Benzyl acrylate is an aromatic acrylate monomer recognized for its utility in polymer synthesis,
coatings, and adhesives.[1][2] However, its reactive nature necessitates a thorough
understanding of its potential hazards. The primary health concerns associated with benzyl
acrylate are irritation to the skin, eyes, and respiratory system.[3][4][5]

GHS Classification

Benzyl acrylate is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazard statements:

e H315: Causes skin irritation[4][6]

o H319: Causes serious eye irritation[4][6]
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o H335: May cause respiratory irritation[4][6]
e H411: Toxic to aquatic life with long lasting effects[3][4]

The corresponding signal word is Warning.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of benzyl acrylate is provided in the
table below. This information is critical for understanding its behavior under various laboratory
conditions and for planning appropriate storage and handling procedures.

Property Value

Chemical Formula C10H1002[7]

Molecular Weight 162.19 g/mol [7]

Appearance Colorless to pale yellow liquid[8]
Odor Mild, sweet, floral[8]

Boiling Point 110-111 °C at 8 mmHg

Flash Point 108 °C (226 °F)

Density 1.06 g/cm3

Vapor Pressure 0.0725 mmHg at 25°C

Water Solubility Not miscible or difficult to mix
Refractive Index 1.514[1]

Toxicological Data

While the toxicological properties of benzyl acrylate have not been fully investigated, the
available data indicates a potential for acute toxicity.[3][7] It is crucial to handle this chemical
with care to avoid exposure.
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Endpoint Value Species
LD50 (Oral) > 2,000 mg/kgl[5] Rat (female)[5]
LC50 (Inhalation) No data available

LD50 (Dermal) No data available

. L Irritant to skin and mucous
Skin Irritation

membranes[3]
Eye Irritation Irritating effect[3]
Sensitization No sensitizing effects known[3]

Section 2: Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with benzyl acrylate to
minimize exposure and prevent accidents.

Engineering Controls

o Ventilation: All work with benzyl acrylate should be conducted in a properly operating
chemical fume hood with an average face velocity of at least 100 feet per minute.[3] Local
exhaust ventilation should be used to prevent the generation of vapor or mist.[4]

o Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible
and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

A comprehensive range of PPE is required for handling benzyl acrylate:

o Eye Protection: Safety glasses with side-shields or tight-sealing safety goggles are
mandatory. A face shield may be required for splash hazards.[7][9]

e Hand Protection: Impervious gloves must be worn. Always inspect gloves prior to use and
use proper glove removal technique to avoid skin contact.[3][10]

o Skin and Body Protection: A protective work clothing or a protective suit should be worn.[7]
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» Respiratory Protection: If high concentrations are present or if ventilation is inadequate, a
suitable respirator should be used.[3]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe vapors or mists.[9]

e Wash hands thoroughly after handling.[4]

o Keep away from ignition sources, heat, and direct sunlight.[3][9]

e The product can polymerize if not inhibited, which can lead to a temperature and pressure
increase that may rupture the container.[3]

Storage Conditions

o Keep the container tightly sealed in a cool, dry, and well-ventilated place.[3][9]
o Store away from oxidizing agents, acids, ultraviolet radiation, and free radical initiators.[3]
e Protect from exposure to light.[3]

Section 3: Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures

 Inhalation: Move the person to fresh air. If required, provide artificial respiration. Seek
immediate medical advice.[3]

o Skin Contact: Immediately wash with plenty of water and soap and rinse thoroughly. Remove
all soiled and contaminated clothing immediately. If skin irritation occurs, seek medical
advice.[3][4]

o Eye Contact: Rinse opened eye for several minutes under running water. Then consult a
doctor.[3]
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 Ingestion: Seek immediate medical advice. Do not induce vomiting.[9]

Accidental Release Measures

e Personal Precautions: Wear appropriate protective equipment. Keep unprotected persons
away. Ensure adequate ventilation.[3]

e Environmental Precautions: Do not allow the material to be released to the environment
without proper governmental permits. Prevent product from entering drains.[3][4]

o Containment and Cleaning Up: Absorb the spill with a liquid-binding material such as sand,
diatomite, acid binders, universal binders, or sawdust.[3] Place the absorbed material in a
suitable, closed container for disposal.[10]

Firefighting Measures

o Suitable Extinguishing Media: Carbon dioxide, extinguishing powder, or water spray. For
larger fires, use water spray or alcohol-resistant foam.[3]

e Special Hazards: In case of fire, carbon monoxide and carbon dioxide can be released.
Containers may burst upon heating.[3]

o Protective Equipment: Wear a self-contained respirator and a fully protective impervious suit.

[3]

Section 4: Experimental Protocols for Hazard
Assessment

The following are representative experimental protocols based on OECD guidelines for
assessing the irritation and sensitization potential of chemicals like benzyl acrylate.

OECD TG 404: Acute Dermal Irritation/Corrosion

» Objective: To determine the potential of a substance to cause skin irritation or corrosion.

» Methodology:
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[e]

A single dose of the test substance (0.5 mL for liquids) is applied to a small area of skin
(approximately 6 cm?2) of an albino rabbit.[3]

o The application site is covered with a gauze patch and a semi-occlusive dressing.

o The exposure period is typically 4 hours, after which the residual test substance is
removed.[8]

o The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. Observations can continue for up to 14 days to assess
the reversibility of any effects.[8]

[e]

The reactions are scored according to a standardized grading system.

OECD TG 405: Acute Eye Irritation/Corrosion

o Objective: To assess the potential of a substance to cause eye irritation or serious eye
damage.

o Methodology:

o Asingle dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac
of one eye of an albino rabbit. The other eye serves as a control.[11]

o The eyelids are gently held together for about one second to prevent loss of the
substance.[12]

o The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.[13]

o The severity of the ocular lesions is scored using a standardized system. The observation
period can be extended up to 21 days to evaluate the reversibility of the effects.[14]

OECD TG 429: Skin Sensitization (Local Lymph Node
Assay - LLNA)

» Objective: To determine the skin sensitization potential of a substance.
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o Methodology:

o The test substance is applied to the dorsal surface of the ears of mice for three
consecutive days.[15]

o A minimum of three concentrations of the test substance are used, along with a negative
control (vehicle only) and a positive control.[15]

o On day 6, the animals are injected intravenously with 3H-methyl thymidine.[15]

o Five hours after the injection, the animals are euthanized, and the draining auricular lymph
nodes are excised.

o A single-cell suspension of lymph node cells is prepared, and the incorporation of 3H-
methyl thymidine is measured by (-scintillation counting.[15]

o A Stimulation Index (SI) is calculated by comparing the proliferation in the test groups to
the negative control group. An SlI of =3 is considered a positive result for sensitization.[15]

Section 5: Visualizing Safety Workflows and Logical
Relationships

To further aid in the practical application of these safety principles, the following diagrams
illustrate key workflows and logical relationships for handling benzyl acrylate.
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Caption: Workflow for the safe handling of benzyl acrylate.
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Caption: Emergency response workflow for a benzyl acrylate spill.
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Caption: Logical relationship of hazard assessment and control for benzyl acrylate.
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Section 6: Waste Disposal

All waste materials contaminated with benzyl acrylate, including absorbent materials from
spills and empty containers, must be treated as hazardous waste. Disposal should be in
accordance with all applicable federal, state, and local regulations.[3][4] Consult with your
institution's environmental health and safety department for specific disposal procedures.

Conclusion

Benzyl acrylate is a valuable chemical in research and development, but its safe use hinges
on a comprehensive understanding of its hazards and the diligent application of safety
protocols. This guide serves as a foundational resource for laboratory personnel, and it is
imperative that it is supplemented with institution-specific training and a thorough review of the
most current Safety Data Sheet before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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